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Compound of Interest

Compound Name: 6-Bromo-1,2-benzisoxazole

Cat. No.: B1289395 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6-Bromo-1,2-benzisoxazole

Introduction
6-Bromo-1,2-benzisoxazole (CAS No. 1060802-88-1) is a heterocyclic organic compound

utilized as a building block in medicinal chemistry and drug discovery.[1][2] Its structure, part of

the broader benzisoxazole class, is found in various pharmacologically active agents, including

certain antipsychotic and anticonvulsant drugs.[1][3] Given its application in research and

development, a thorough understanding of its safety profile and proper handling procedures is

critical for protecting researchers, scientists, and drug development professionals from potential

hazards.

This guide provides comprehensive safety and handling information for 6-Bromo-1,2-
benzisoxazole, compiled from available safety data sheets and chemical databases. It outlines

hazard classifications, physical and toxicological properties, protective measures, and

emergency procedures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
6-Bromo-1,2-benzisoxazole is classified as hazardous. The following summarizes its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

GHS Pictogram: GHS07 (Exclamation Mark)[4]
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Signal Word: Warning[4]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Data Presentation
The following tables summarize the known quantitative and qualitative data for 6-Bromo-1,2-
benzisoxazole. A significant lack of empirical data exists for toxicological and environmental

endpoints, which necessitates handling the compound with a high degree of caution, assuming

it may have uncharacterized hazards.

Table 1: Physical and Chemical Properties
Property Value Source(s)

CAS Number 1060802-88-1 [4]

Molecular Formula C₇H₄BrNO [4]

Molecular Weight 198.02 g/mol [4]

Appearance
Solid (inferred from dust

formation warnings)
[6]

Topological Polar Surface Area

(TPSA)
26.03 Å² [4]

LogP (octanol/water partition) 2.5903 [4]

Table 2: Toxicological and Ecological Data
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Endpoint Result Source(s)

Acute Toxicity: Oral No data available [6]

Acute Toxicity: Dermal No data available [6]

Acute Toxicity: Inhalation No data available [6]

Toxicity to Fish No data available [6]

Toxicity to Daphnia No data available [6]

Toxicity to Algae No data available [6]

Table 3: Exposure Controls and Personal Protective
Equipment (PPE)

Control Parameter Specification Source(s)

Engineering Controls

Handle in a well-ventilated

area or within a chemical fume

hood.

[6][7]

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).

[6]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber); impervious

clothing or lab coat.

[6][8]

Respiratory Protection

If dust or aerosols are

generated or irritation is

experienced, use a full-face

respirator.

[6]

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of 6-Bromo-1,2-
benzisoxazole are not publicly available, a generalized workflow for evaluating the safety of a

research chemical is presented below.
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Safety Assessment Workflow for a Research Chemical

Literature Review
(Structural Analogs, QSAR)

Physicochemical Characterization
(Solubility, Stability, pKa)

Data Analysis & Hazard ID

In Vitro Toxicity Screening
(Cytotoxicity, Genotoxicity)

Acute Toxicity Studies (In Vivo)
(e.g., OECD Guidelines)

If necessary

Develop Safe Handling Protocol (SOP)

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety and hazard assessment.

Safe Handling and Storage
Precautions for Safe Handling

Handle only in a well-ventilated area, preferably inside a chemical fume hood.[6]

Avoid contact with skin and eyes by wearing appropriate PPE.[6]
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Minimize the formation of dust and aerosols during handling.[6]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[6]

[9]

Wash hands thoroughly after handling.[10]

Conditions for Safe Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

Recommended storage temperature is 4°C.[4]

Keep away from sources of ignition.[9]

Store apart from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
First-Aid Measures

General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[9]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and seek immediate medical attention.[9][11]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a physician if irritation persists.[9]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[6][10]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[6]

[9]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to prevent

contact with skin, eyes, and inhalation of dust.[6] Ensure adequate ventilation.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[6]

Methods for Cleaning Up: Contain the spill. Carefully sweep up or collect the material using

spark-proof tools and place it in a suitable, closed, and labeled container for disposal.[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[6]

Specific Hazards: Thermal decomposition may lead to the release of irritating gases and

vapors.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6]
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Emergency Spill Response

Evacuate Immediate Area
Alert Others

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Contain Spill with
Inert Absorbent

Collect Material with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
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Caption: Flowchart for responding to an accidental spill.
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Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is crucial to minimize exposure. The following diagram

illustrates the logic for selecting PPE based on the handling task.
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PPE Selection Logic

Task Assessment

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves
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Add:
- Chemical Splash Goggles
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Caption: Decision logic for selecting appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1289395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Based on available data sheets, specific information regarding the chemical stability, reactivity,

conditions to avoid, incompatible materials, and hazardous decomposition products for 6-
Bromo-1,2-benzisoxazole is currently unavailable.[6] In the absence of data, the compound

should be handled as potentially reactive. Avoid contact with strong oxidizing agents, strong

acids, and strong bases.[8] Keep away from heat, sparks, and open flames.[9]

Disposal Considerations
All waste materials containing 6-Bromo-1,2-benzisoxazole must be treated as hazardous

waste.[7]

Product: Disposal must be conducted through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[6] Do not allow the material to contaminate

water sources or sewer systems.[6]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[6] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[6]

The following diagram outlines a general workflow for handling chemical waste in a laboratory

setting.
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Safe Chemical Waste Handling Workflow

Identify Waste
(Solid vs. Liquid)

Segregate Waste Streams
(Halogenated, Non-Halogenated, etc.)

Select Correct, Labeled
Hazardous Waste Container

Transfer Waste in Fume Hood
(Wearing PPE)

Securely Close Container

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by EHS
or Licensed Disposal Service

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste management.
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6-Bromo-1,2-benzisoxazole is a hazardous chemical that requires careful handling to mitigate

risks of skin, eye, and respiratory irritation, and harm if swallowed. Due to significant gaps in

the toxicological and environmental data, a cautious approach is mandatory. Adherence to the

guidelines outlined in this document—including consistent use of appropriate engineering

controls and personal protective equipment, as well as following established procedures for

storage, handling, and disposal—is essential for the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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